5-chloro-N-cyclopentyl-2-methoxybenzenesulfonamide

• Molecular Formula: C12H16ClNO3S
• Molecular Weight: 289.78 g/mol
• IUPAC Name: 5-chloro-N-cyclopentyl-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C12H16ClNO3S/c1-17-11-7-6-9(13)8-12(11)18(15,16)14-10-4-2-3-5-10/h6-8,10,14H,2-5H2,1H3
• InChI Key: GCJZUQRAEGMHDZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2CCCC2

Description

5-Chloro-N-cyclopentyl-2-methoxybenzenesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It is also known as CP-690,550 and Tofacitinib. It is a potent Janus kinase (JAK) inhibitor that has been extensively studied for its therapeutic potential in various inflammatory and autoimmune diseases.

Mechanism of Action

The mechanism of action of 5-Chloro-N-cyclopentyl-2-methoxybenzenesulfonamide involves the inhibition of JAK enzymes. JAK enzymes are involved in the signaling pathways of various cytokines and growth factors that are involved in inflammation and immune responses. By inhibiting JAK enzymes, 5-Chloro-N-cyclopentyl-2-methoxybenzenesulfonamide can reduce inflammation and suppress the immune system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-Chloro-N-cyclopentyl-2-methoxybenzenesulfonamide include the suppression of immune responses, reduction of inflammation, and inhibition of cell proliferation. It has also been shown to have an effect on the levels of various cytokines and growth factors that are involved in inflammation and immune responses.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Chloro-N-cyclopentyl-2-methoxybenzenesulfonamide in lab experiments include its potent inhibitory effects on JAK enzymes, its ability to reduce inflammation and suppress the immune system, and its therapeutic potential in various inflammatory and autoimmune diseases. The limitations of using 5-Chloro-N-cyclopentyl-2-methoxybenzenesulfonamide in lab experiments include its potential toxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for the study of 5-Chloro-N-cyclopentyl-2-methoxybenzenesulfonamide. These include the development of more specific JAK inhibitors, the investigation of its therapeutic potential in other diseases, and the determination of its long-term effects on the immune system and other physiological processes. Additionally, further studies are needed to determine the optimal dosage and administration of 5-Chloro-N-cyclopentyl-2-methoxybenzenesulfonamide for its safe and effective use in clinical settings.

Synthesis Methods

The synthesis of 5-Chloro-N-cyclopentyl-2-methoxybenzenesulfonamide involves the reaction of 5-chloro-2-methoxybenzenesulfonyl chloride with cyclopentylamine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

5-Chloro-N-cyclopentyl-2-methoxybenzenesulfonamide has been extensively studied for its therapeutic potential in various inflammatory and autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has been shown to be effective in reducing inflammation and suppressing the immune system by inhibiting the activity of JAK enzymes.